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Compound of Interest

Compound Name: Hdac2-IN-2

Cat. No.: B15586889

Application Notes for Hdac2-IN-2 in DMSO

Introduction

Hdac2-IN-2 is a chemical inhibitor targeting Histone Deacetylase 2 (HDAC?2), an enzyme
crucial for the epigenetic regulation of gene expression.[1][2] HDAC2 functions by removing
acetyl groups from lysine residues on histone tails, which leads to chromatin condensation and
transcriptional repression.[1][3] By inhibiting HDAC2, Hdac2-IN-2 maintains a state of histone
hyperacetylation, resulting in a more relaxed chromatin structure and the activation of gene
transcription.[1] This mechanism makes HDAC?2 inhibitors like Hdac2-IN-2 valuable tools in
cancer research and for studying neurodegenerative diseases.[1] These application notes
provide detailed protocols for the preparation of Hdac2-IN-2 stock solutions in Dimethyl
Sulfoxide (DMSO), a common solvent for such compounds in in-vitro studies.[4]

Physicochemical and Biological Properties

Proper preparation of Hdac2-IN-2 stock solutions is critical for accurate and reproducible
experimental results. The following table summarizes the key quantitative data for Hdac2-IN-2.
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Property Value Reference
Molecular Formula C1sH15N30s3S [4]
Molecular Weight 353.40 g/mol [4]

CAS Number 332169-78-5 [4]
Appearance White to off-white solid [4]
Solubility in DMSO 23.81 mg/mL (67.37 mM) [3][4]
Storage (Powder) -20°C for 3 years [4]

Storage (in Solven) -80°C for 6 months, -20°C for 1 ]

month

_ _ Inhibitor of HDAC2 with a Kd
Mechanism of Action [4]
value of 0.1-1 uM

HDAC2 Signaling Pathway

HDAC2 is a key player in the regulation of gene expression. It is often recruited to specific
gene promoters by transcription factors and is a component of larger co-repressor complexes
such as Sin3, NuRD, and CoREST.[3] Once at the promoter, HDAC2 removes acetyl groups
from histones, leading to a condensed chromatin structure and the repression of gene
transcription.[1][3] Hdac2-IN-2 inhibits this deacetylase activity, leading to an open chromatin
state and allowing for gene expression.
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HDAC?2 Signaling Pathway
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Hdac2-IN-2 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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